Cas no 2229594-89-0 (3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine
• CAS No: 2229594-89-0
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6386785
• PubChem ID: 165854466
• Update Time: 2025-10-21

3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine
• EN300-1947987
• 2229594-89-0

• Inchi： 1S/C11H12F2N2O2/c1-7-4-8(2-3-9(7)15(16)17)10(14)5-11(12,13)6-10/h2-4H,5-6,14H2,1H3
• InChI Key： QUHXXHFJXZRRTQ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C)C=2)[N+](=O)[O-])(C1)N)F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine

Comprehensive Guide to 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine (CAS No. 2229594-89-0)

3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine (CAS No. 2229594-89-0) is a fluorinated cyclobutylamine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique difluorocyclobutane core linked to a 3-methyl-4-nitrophenyl group, making it a valuable building block for drug discovery and material science applications. Researchers are increasingly interested in this molecule due to its structural novelty and potential bioactivity.

The 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine structure combines several pharmacophoric elements that are currently trending in medicinal chemistry. The difluorocyclobutane moiety is particularly noteworthy as fluorinated compounds continue to gain attention for their enhanced metabolic stability and membrane permeability. Recent studies suggest that such fluorinated scaffolds can improve drug-like properties, addressing common challenges in pharmacokinetic optimization.

From a synthetic chemistry perspective, CAS 2229594-89-0 represents an interesting case study in cyclobutane ring formation and selective fluorination techniques. The presence of both fluorine atoms and a nitro group on the aromatic ring creates opportunities for diverse chemical transformations, making this compound a versatile intermediate in organic synthesis. These characteristics align with current research trends focusing on the development of novel fluorinated building blocks for drug discovery.

The pharmaceutical applications of 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine are particularly promising in the context of central nervous system (CNS) drug development. The amine functionality combined with the fluorinated cyclobutane structure may offer advantages in blood-brain barrier penetration, a key consideration for neurotherapeutic agents. This aligns with growing industry interest in CNS-targeted therapies for neurological disorders.

In material science, the 2229594-89-0 compound shows potential for creating advanced materials with specific electronic properties. The nitrophenyl group contributes to electron-accepting characteristics, while the difluorocyclobutane moiety may influence molecular packing and crystallinity. Such properties are valuable for developing organic electronic materials, including those used in OLED technologies and photovoltaic applications.

The synthesis and characterization of 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine involve several cutting-edge analytical techniques. Modern laboratories employ NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography to confirm the structure and purity of this compound. These analytical methods are crucial for quality control in pharmaceutical development, reflecting current good manufacturing practice (cGMP) requirements.

From a commercial perspective, CAS 2229594-89-0 has gained attention as a specialty chemical for research purposes. The growing demand for fluorinated pharmaceutical intermediates has driven interest in this compound, with several specialty chemical suppliers now offering it for research and development applications. Market analysts note increasing investment in fluorinated compound libraries, positioning 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine as a potentially valuable research chemical.

Environmental and safety considerations for 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine follow standard laboratory protocols for handling nitrophenyl compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. These precautions align with current laboratory safety standards and the chemical industry's increasing focus on responsible research practices.

Future research directions for 2229594-89-0 may explore its potential as a precursor for more complex molecular architectures. The compound's reactive sites offer opportunities for further functionalization, potentially leading to novel chemical entities with enhanced biological activity or material properties. This aligns with the pharmaceutical industry's ongoing search for innovative scaffolds that can address emerging therapeutic targets.

In conclusion, 3,3-difluoro-1-(3-methyl-4-nitrophenyl)cyclobutan-1-amine (CAS No. 2229594-89-0) represents an intriguing fluorinated compound with diverse applications in medicinal chemistry and material science. Its unique structural features and synthetic versatility make it a valuable tool for researchers exploring new chemical space. As the scientific community continues to investigate fluorinated compounds, this molecule is likely to play an important role in advancing both pharmaceutical and materials research.